Cas no 1361763-89-4 (5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl)

• Product Name: 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl
• CAS No: 1361763-89-4
• MF: C₁₃H₉Cl₃O
• MW: 287.568960905075
• CID: 4790347
• Update Time: 2025-06-29

5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl3O/c1-17-13-5-9(4-12(16)7-13)8-2-10(14)6-11(15)3-8/h2-7H,1H3
• InChI Key： NAHNGWXZFQQHQX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl

Introduction to 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl (CAS No. 1361763-89-4)

5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl, identified by its Chemical Abstracts Service (CAS) number 1361763-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative, characterized by its distinct chloro and methoxy substituents, exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl consists of two benzene rings connected at the para positions, with specific functional groups attached at designated locations. The presence of multiple chlorine atoms at the 3 and 5 positions enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the methoxy group at the 3'-position contributes to its stability and influences its electronic properties, which are critical for its potential use in optoelectronic applications.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The unique electronic and steric properties of 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl make it an attractive building block for designing molecules with specific biological activities. For instance, studies have shown that biphenyl-based compounds can interact with biological targets in ways that are distinct from traditional drug scaffolds, offering new opportunities for therapeutic intervention.

One of the most compelling aspects of 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its reactive chloro groups to introduce additional functionalities through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the precise construction of carbon-carbon bonds, enabling the creation of intricate molecular architectures that could lead to novel drug candidates.

Moreover, the compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Its ability to withstand harsh conditions without degradation ensures that synthetic pathways remain efficient and scalable. This characteristic is particularly important in industrial settings where reproducibility and yield are critical factors.

Recent advancements in computational chemistry have further enhanced our understanding of 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl's reactivity. Molecular modeling studies have revealed insights into how its electronic structure influences its interactions with biological targets. These insights are invaluable for designing molecules with improved pharmacokinetic profiles and reduced side effects. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and predict the behavior of derivatives before experimental validation.

The pharmaceutical industry has been particularly keen on exploring biphenyl derivatives for their potential as antiviral, anticancer, and anti-inflammatory agents. 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl serves as a key intermediate in synthesizing molecules that target specific enzymes or receptors involved in disease pathways. For example, modifications to its structure can enhance binding affinity or alter metabolic stability, which are crucial parameters for drug efficacy.

In addition to pharmaceutical applications, 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl has shown promise in materials science. Its rigid biphenyl core makes it a suitable candidate for designing organic semiconductors and liquid crystals. These materials are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The compound's ability to undergo π-stacking interactions also contributes to its suitability for these applications.

The synthesis of 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been developed to improve yields and reduce environmental impact. For instance, catalytic processes have been employed to minimize waste generation while maintaining high reaction efficiency.

Quality control is another critical aspect when dealing with compounds like 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely used to ensure purity and consistency. These methods provide detailed information about the compound's composition and help identify any impurities that could affect downstream applications.

The future prospects of 5'-Chloro-3,5-dichloro-3'-methoxy-biphenyl are promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field. By combining expertise from chemistry, biology, and materials science, researchers can develop novel derivatives with enhanced functionalities tailored to specific needs.